Cas no 51087-61-7 (6(7)-Dehydro Norgestrel)

• Product Name: 6(7)-Dehydro Norgestrel
• CAS No: 51087-61-7
• MF: C₂₁H₂₆O₂
• MW: 310.429946422577
• CID: 826018
• PubChem ID: 71776840
• Update Time: 2025-08-02

6(7)-Dehydro Norgestrel Chemical and Physical Properties

Names and Identifiers

• 6,7-Dehydro Norgestrel
• 6(7)-Dehydro Norgestrel
• (8R,9S,10R,13R,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• NORGESTREL-6-EN
• 13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregna-4,6-dien-20-yn-3-one (delta6-Levonorgestrel, 6,7-Didehydrolevonorgestrel)
• (8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• 13-ETHYL-17-HYDROXY-18,19-DINOR-17.ALPHA.-PREGNA-4,6-DIEN-20-YN-3-ONE
• 6,7-Dehydronorgestrel
• 13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregna-4,6-dien-20-yn-3-one
• .DELTA.6-LEVONORGESTREL
• 13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregna-4,6-dien-20-yn-3-one (?6-Levonorgestrel; 6,7-Didehydrolevonorgestrel)
• Levonorgestrel Imp. M (EP); 13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregna-4,6-dien-20-yn-3-one; Levonorgestrel Imp. M (Pharmeuropa); Delta6-Levonorgestrel; 6,7-Didehydrolevonorgestrel; Levonorgestrel Impurity M
• 18,19-DINORPREGNA-4,6-DIEN-20-YN-3-ONE, 13-ETHYL-17-HYDROXY-, (17.ALPHA.)-
• 51087-61-7
• LEVONORGESTREL IMPURITY M [EP IMPURITY]
• Levonorgestrel impurity M [EP]
• Levonorgestrel Impurity M
• AKOS027326729
• UNII-8D2BRQ8ZL7
• 18,19-Dinorpregna-4,6-dien-20-yn-3-one, 13-ethyl-17-hydroxy-, (17alpha)-
• Delta6-Levonorgestrel
• 8D2BRQ8ZL7

• Inchi： 1S/C21H26O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,5,7,13,16-19,23H,3,6,8-12H2,1H3/t16-,17+,18+,19-,20-,21-/m0/s1
• InChI Key： VEBCUBZTPWFSKE-XUDSTZEESA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3C=CC4=CC(CC[C@@H]4[C@H]3CC[C@@]21CC)=O

Computed Properties

• Exact Mass: 310.19300
• Monoisotopic Mass: 310.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.65860

6(7)-Dehydro Norgestrel Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on 6(7)-Dehydro Norgestrel

6(7)-Dehydro Norgestrel (CAS No. 51087-61-7): A Comprehensive Overview of Properties, Applications, and Market Trends

6(7)-Dehydro Norgestrel (CAS No. 51087-61-7) is a synthetic progestin derivative with significant pharmacological interest. As a key intermediate in steroid synthesis, this compound plays a crucial role in pharmaceutical research and development. The growing interest in hormone-related therapies and steroid chemistry has positioned 6(7)-Dehydro Norgestrel as a subject of increasing scientific and commercial attention.

Chemically classified as 19-norsteroid, 6(7)-Dehydro Norgestrel shares structural similarities with naturally occurring progesterone while offering enhanced metabolic stability. Its molecular formula C₂₁H₂₆O₂ and molecular weight of 310.43 g/mol make it an important building block for more complex steroid molecules. Researchers particularly value its 6,7-unsaturated structure, which provides unique reactivity patterns for further chemical modifications.

The pharmaceutical applications of 6(7)-Dehydro Norgestrel primarily focus on its role as a precursor in the synthesis of various progestational agents. Current market trends show growing demand for this compound due to increased research into women's health therapeutics and contraceptive technologies. The global market for steroid intermediates is projected to expand significantly, with 6(7)-Dehydro Norgestrel maintaining its position as a valuable synthetic target.

From a biochemical perspective, 6(7)-Dehydro Norgestrel exhibits selective binding to progesterone receptors while demonstrating minimal androgenic activity. This receptor profile makes it particularly interesting for developing targeted hormone therapies with reduced side effects. Recent studies have explored its potential in addressing hormone-dependent conditions, aligning with current healthcare trends toward personalized medicine.

The synthesis of 6(7)-Dehydro Norgestrel typically involves multi-step organic transformations starting from readily available steroid precursors. Modern synthetic approaches emphasize green chemistry principles and atom economy, reflecting the pharmaceutical industry's commitment to sustainable manufacturing. Analytical characterization of this compound typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and structural integrity.

Quality control standards for 6(7)-Dehydro Norgestrel require rigorous testing to meet pharmaceutical-grade specifications. The compound's stability profile necessitates proper storage conditions, typically recommending protection from light and moisture at controlled temperatures. These handling requirements are particularly important for researchers investigating its potential in novel drug formulations and delivery systems.

Emerging research directions for 6(7)-Dehydro Norgestrel include its potential applications in non-contraceptive women's health and investigations into its metabolic pathways. The scientific community continues to explore structure-activity relationships of this compound and its derivatives, with particular interest in developing next-generation progestins with improved therapeutic profiles.

From a commercial standpoint, the supply chain for 6(7)-Dehydro Norgestrel involves specialized manufacturers with expertise in steroid chemistry. Current market analysis indicates steady demand from both academic research institutions and pharmaceutical development laboratories. The compound's status as a key synthetic intermediate ensures its continued relevance in medicinal chemistry pipelines.

Regulatory considerations for 6(7)-Dehydro Norgestrel vary by jurisdiction but generally follow guidelines for pharmaceutical intermediates. Researchers working with this compound should consult current Good Manufacturing Practice (GMP) standards and relevant pharmacopeia monographs when applicable. Proper documentation and quality assurance protocols are essential for its use in drug development programs.

The future outlook for 6(7)-Dehydro Norgestrel appears promising, with ongoing research exploring its potential in various therapeutic areas. As the pharmaceutical industry continues to innovate in hormone-based treatments, this compound remains a valuable tool for medicinal chemists and formulation scientists alike. Its versatility and well-characterized properties ensure its continued importance in steroid chemistry and drug development.